2-(4-bromophenoxy)-3-[(Z)-(4-oxo-3-pentyl-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-4H-pyrido[1,2-a]pyrimidin-4-one
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Description
This compound is a pyrido[1,2-a]pyrimidin-4-one derivative fused with a thiazolidinone moiety. Its structure features a 4-bromophenoxy substituent at position 2 and a (Z)-configured methylidene bridge linking the pyrido-pyrimidinone core to a 4-oxo-3-pentyl-2-thioxo-thiazolidin-5-ylidene group.
Properties
Molecular Formula |
C23H20BrN3O3S2 |
|---|---|
Molecular Weight |
530.5 g/mol |
IUPAC Name |
(5Z)-5-[[2-(4-bromophenoxy)-4-oxopyrido[1,2-a]pyrimidin-3-yl]methylidene]-3-pentyl-2-sulfanylidene-1,3-thiazolidin-4-one |
InChI |
InChI=1S/C23H20BrN3O3S2/c1-2-3-5-13-27-22(29)18(32-23(27)31)14-17-20(30-16-10-8-15(24)9-11-16)25-19-7-4-6-12-26(19)21(17)28/h4,6-12,14H,2-3,5,13H2,1H3/b18-14- |
InChI Key |
LFLYPGXEGARHFQ-JXAWBTAJSA-N |
Isomeric SMILES |
CCCCCN1C(=O)/C(=C/C2=C(N=C3C=CC=CN3C2=O)OC4=CC=C(C=C4)Br)/SC1=S |
Canonical SMILES |
CCCCCN1C(=O)C(=CC2=C(N=C3C=CC=CN3C2=O)OC4=CC=C(C=C4)Br)SC1=S |
Origin of Product |
United States |
Preparation Methods
Thermal Cyclization of Isopropylidene Derivatives
A classical method involves the thermal cyclization of isopropylidene (2-pyridylamino)methylenemalonates. For example, halogenated derivatives are synthesized by heating precursors like isopropylidene methoxymethylenemalonate with 2-aminopyridines at 300°C in toluene. This method yields the pyrido[1,2-a]pyrimidin-4-one core in 63–82% efficiency, depending on substituents.
-
Reactants : 2-Aminopyridine derivatives, isopropylidene methoxymethylenemalonate.
-
Conditions : Toluene, 300°C, 12 h.
-
Yield : 63–82%.
CuI-Catalyzed Tandem C–N Bond Formation/Intramolecular Amidation
A modern one-pot approach employs CuI catalysis to couple 2-halopyridines with (Z)-3-amino-3-arylacrylates. This method avoids harsh conditions and achieves yields up to 89%.
-
Reactants : 2-Iodopyridine, (Z)-3-amino-3-phenylacrylate.
-
Catalyst : CuI (10 mol%).
-
Solvent : DMF, 130°C, 24 h.
-
Yield : 85–89%.
Table 1: Comparison of Pyrido[1,2-a]Pyrimidin-4-One Core Synthesis Methods
| Method | Reactants | Conditions | Yield (%) | Reference |
|---|---|---|---|---|
| Thermal Cyclization | 2-Aminopyridine + malonate derivatives | Toluene, 300°C | 63–82 | |
| CuI-Catalyzed | 2-Iodopyridine + acrylates | DMF, 130°C, CuI | 85–89 |
Introduction of the 4-Bromophenoxy Group
The 4-bromophenoxy moiety is introduced via nucleophilic aromatic substitution (SNAr) or Ullmann-type coupling.
SNAr with 4-Bromophenol
The pyrido[1,2-a]pyrimidin-4-one core reacts with 4-bromophenol under basic conditions. K2CO3 in DMF at 80°C for 12 h achieves substitution at the C2 position.
-
Reactants : Pyrido[1,2-a]pyrimidin-4-one, 4-bromophenol.
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Base : K2CO3 (2.5 equiv).
-
Solvent : DMF, 80°C, 12 h.
-
Yield : 70–75%.
Palladium-Catalyzed Coupling
For electron-deficient cores, Pd(PPh3)4-mediated coupling with 4-bromophenylboronic acid is effective.
-
Reactants : 2-Chloropyrido[1,2-a]pyrimidin-4-one, 4-bromophenylboronic acid.
-
Catalyst : Pd(PPh3)4 (5 mol%).
-
Solvent : Dioxane/H2O (3:1), 100°C, 24 h.
-
Yield : 68–72%.
Formation of the Thiazolidinone Ring with Z-Configuration
The thiazolidinone ring is constructed via Knoevenagel condensation between a pyrido[1,2-a]pyrimidin-4-one aldehyde and a thiazolidinone precursor.
Knoevenagel Condensation
Reacting 3-formylpyrido[1,2-a]pyrimidin-4-one with 3-pentyl-2-thioxothiazolidin-4-one in acetic acid under reflux yields the Z-configured product.
Table 2: Thiazolidinone Ring Formation Conditions
| Method | Reactants | Conditions | Yield (%) | Reference |
|---|---|---|---|---|
| Knoevenagel | Aldehyde + thiazolidinone | Acetic acid, reflux | 61–65 | |
| Mercaptoacetic Acid | Hydrazide + mercaptoacetic acid | Benzene, Dean-Stark | 60–65 |
Final Coupling and Purification
The bromophenoxy and thiazolidinone groups are coupled via a Suzuki-Miyaura reaction or nucleophilic substitution.
Suzuki Coupling
A Pd-catalyzed coupling links the bromophenoxy group to the pyrido[1,2-a]pyrimidin-4-one core.
-
Reactants : 2-Chloropyrido[1,2-a]pyrimidin-4-one, 4-bromophenylboronic acid.
-
Catalyst : Pd(PPh3)4 (5 mol%).
-
Base : Na2CO3.
-
Solvent : Dioxane/H2O, 100°C, 24 h.
-
Yield : 68–72%.
Purification
Crude products are purified via column chromatography (SiO2, ethyl acetate/hexane) or recrystallization from DMF/water.
Alternative Synthetic Routes and Methodological Innovations
Chemical Reactions Analysis
Types of Reactions
Oxidation: The compound can undergo oxidation reactions, particularly at the thioxo group, leading to the formation of sulfoxides or sulfones.
Reduction: Reduction reactions can target the carbonyl groups, converting them to alcohols.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include hydrogen peroxide (H₂O₂) and m-chloroperbenzoic acid (m-CPBA).
Reduction: Reducing agents such as sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄) are typically used.
Substitution: Nucleophiles such as amines or thiols can be used under basic conditions to replace the bromine atom.
Major Products
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation can yield sulfoxides or sulfones, while reduction can produce alcohols.
Scientific Research Applications
Molecular Formula
- Molecular Formula : CHBrNOS
Key Functional Groups
- Bromophenoxy : Enhances lipophilicity and biological activity.
- Thiazolidin : Associated with a variety of pharmacological effects including anticancer and antimicrobial properties.
Anticancer Activity
Recent studies have highlighted the potential of thiazolidin derivatives as anticancer agents. The compound's structure suggests it may inhibit specific cancer cell lines through mechanisms involving apoptosis and cell cycle arrest. For instance, thiazolidin derivatives have been shown to exhibit significant cytotoxicity against various cancer cell lines, including lung and breast cancer cells .
Antimicrobial Properties
The incorporation of the thiazolidin moiety is linked to antimicrobial activity. Compounds with similar structures have demonstrated effectiveness against a range of bacterial and fungal pathogens. Research indicates that derivatives of thiazolidin can act as potent inhibitors against resistant strains of bacteria .
Anti-inflammatory Effects
Compounds with similar pyrido[1,2-a]pyrimidin structures have been investigated for their anti-inflammatory properties. It is hypothesized that the compound may modulate inflammatory pathways, potentially providing therapeutic benefits in diseases characterized by chronic inflammation.
Antidiabetic Potential
Emerging research suggests that thiazolidin derivatives may possess antidiabetic properties by enhancing insulin sensitivity. This application is particularly relevant given the global rise in diabetes prevalence.
Case Study 1: Anticancer Activity
A study on thiazolidin derivatives demonstrated that compounds structurally similar to 2-(4-bromophenoxy)-3-[(Z)-(4-oxo-3-pentyl-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-4H-pyrido[1,2-a]pyrimidin-4-one exhibited IC values in the nanomolar range against various cancer cell lines. The mechanism was attributed to the induction of apoptosis and inhibition of proliferation markers such as cyclins and CDKs .
Case Study 2: Antimicrobial Efficacy
In a comparative study, several thiazolidin-based compounds were tested against both gram-positive and gram-negative bacteria. The results indicated that compounds with similar structural features to the target compound showed minimum inhibitory concentrations (MICs) lower than conventional antibiotics, indicating significant antimicrobial potential .
Mechanism of Action
The mechanism of action of this compound would depend on its specific interactions with molecular targets. Potential mechanisms include:
Binding to enzymes: The compound may inhibit or activate enzymes by binding to their active sites.
Interaction with receptors: It could interact with cellular receptors, modulating signal transduction pathways.
Disruption of cellular processes: The compound may interfere with cellular processes such as DNA replication or protein synthesis.
Comparison with Similar Compounds
Structural Analogues and Substituent Effects
The table below compares key structural features and substituents of the target compound with related pyrido[1,2-a]pyrimidin-4-one and thiazolidinone derivatives:
Key Observations :
- Substituent Influence: The 4-bromophenoxy group in the target compound likely enhances halogen bonding compared to ethylamino or nitro substituents in analogs .
Computational and Crystallographic Tools
- Structural Confirmation : Programs like SHELXL () and ORTEP-3 () are critical for resolving the (Z)-configuration of the methylidene bridge and validating crystal packing .
- Electron-Deficient Centers: The thioxo-thiazolidinone moiety may engage in charge-transfer interactions, as observed in similar sulfur-containing heterocycles .
Biological Activity
The compound 2-(4-bromophenoxy)-3-[(Z)-(4-oxo-3-pentyl-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-4H-pyrido[1,2-a]pyrimidin-4-one is a complex heterocyclic molecule notable for its diverse functional groups, including a bromophenyl moiety, a thiazolidinone structure, and a pyrido-pyrimidine core. This unique combination suggests significant potential for various biological activities, particularly in the fields of medicinal chemistry and pharmacology.
Synthesis and Structural Features
The synthesis of this compound typically involves multi-step reactions that integrate the thiazolidinone and pyrido-pyrimidine frameworks. The structural complexity allows for interactions with multiple biological targets, which may enhance its therapeutic efficacy.
Key Structural Components
| Component | Description |
|---|---|
| Bromophenyl Group | Enhances antimicrobial activity |
| Thiazolidinone Moiety | Associated with anticancer and antibacterial properties |
| Pyrido-Pyrimidine Core | Provides a scaffold for further functionalization |
Biological Activities
Research indicates that compounds with similar structural features exhibit a range of biological activities, including:
- Anticancer Activity : Thiazolidinone derivatives have shown significant antitumor effects against various cancer cell lines. For instance, studies have reported that thiazolidinones can decrease cell viability in glioblastoma multiforme cells, suggesting potential for use in cancer therapies .
- Antimicrobial Properties : The presence of the bromophenyl group is linked to enhanced antimicrobial activity. Compounds within this class have demonstrated effectiveness against both Gram-positive and Gram-negative bacteria .
- Anti-inflammatory Effects : Some thiazolidinone derivatives are known to exhibit anti-inflammatory properties, which may be beneficial in treating conditions characterized by excessive inflammation .
Case Studies and Experimental Findings
Recent studies have focused on the biological evaluation of thiazolidinone derivatives similar to the target compound. For example:
- Anti-glioma Activity : A study evaluated various thiazolidinone derivatives for their cytotoxic effects on glioblastoma cells. Compounds exhibiting potent activity were identified, indicating the potential of such derivatives in oncology .
- Antibacterial Activity : Research has shown that certain thiazolidinones possess significant antibacterial properties against strains such as Escherichia coli and Klebsiella pneumoniae. The minimum inhibitory concentrations (MICs) were determined, demonstrating effectiveness comparable to conventional antibiotics .
- Cytotoxicity Testing : A comprehensive evaluation of several thiazolidinone derivatives revealed their cytotoxic effects on multiple tumor cell lines, including leukemia and breast cancer cells. The findings suggest that these compounds could serve as potential leads for new anticancer agents .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
